Cas no 25525-21-7 (Glucaric acid)

Glucaric acid structure

Product Name:Glucaric acid

CAS No:25525-21-7

MF:C₆H₁₀O₈

MW:210.138803005219

CID:238460

Update Time:2025-04-19

Glucaric acid Chemical and Physical Properties

Names and Identifiers

- Glucaric acid
- Inchi： 1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)
- InChI Key： DSLZVSRJTYRBFB-UHFFFAOYSA-N
- SMILES： OC(C(C(=O)O)O)C(C(C(=O)O)O)O

Glucaric acid Production Method

Production Method 1

50-99-7

25525-21-7

5287-64-9

6556-12-3

526-95-4

669-90-9

Reaction Conditions

1.1R:K2CO3, R:O2, C:Au, C:CeO2, C:Cs, S:H2O, 4 h, 70°C, 15 bar

Reference

: Selective oxidation of glucose to glucuronic acid by cesium-promoted gold nanoparticle catalyst

By Wojcieszak, Robert et al, Journal of Molecular Catalysis A: Chemical, 2016, 422, 35-42

Production Method 2

50-99-7

25525-21-7

90-80-2

87-69-4

20242-88-0

526-95-4

473-81-4

34685-57-9

3158-30-3

34685-56-8

79-14-1

6703-05-5

89299-64-9

13752-83-5

13280-76-7

17675-99-9

669-90-9

Reaction Conditions

1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar

Reference

: Microwave-assisted base-free oxidation of glucose on gold nanoparticle catalysts

By Rautiainen, Sari et al, Catalysis Communications, 2016, 74, 115-118

Glucaric acid Raw materials

D(+)-Glucose

Glucaric acid Preparation Products

Glucaric acid Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glucuronic acid derivatives

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